Cas no 128345-57-3 ((3S)-pyrrolidin-3-amine)
(3S)-pyrrolidin-3-amine structure
(3S)-pyrrolidin-3-amine Properties
Names and Identifiers
-
- (S)-Pyrrolidin-3-amine
- (S)-3-Pyrrolidinamine
- (3S)-(-)-3-Aminopyrrolidine
- (S)-(-)-3-Aminopyrrolidine
- (3S)-(-)-Aminopyrrolidine
- (S)-(?)-3-Aminopyrrolidine
- (3S)-pyrrolidin-3-amine
- (S)-3-Aminopyrrolidine
- 3-Pyrrolidinamine,(S)-
- (-)-3-Aminopyrrolidine
- (3S)-3-Aminopyrrolidine
- (3S)-3-Pyrrolidinamine
- (3S)-Aminopyrrolidine
- S-AP
- A44020
- (3S)-PYRROLIDINAMINE
- (R)-3-Aminopyrroline
- 3-(S)-PYRROLIDINEAMINE
- (S)-Pyrrolidine-3-amine
- 3-Pyrrolidinamine, (3S)-
- (R)-(+)-3-Aminopyrrolidine
- PubChem5729
- (S)-3 aminopyrrolidine
- (4s)-4-aminopyrrolidine
- 3-Pyrrolidinamine,(3S)-
- 3-(S)(-)aminopyrrolidine
- 3-(S)(-) aminopyrrolidine
- (S)-(-)-3-Pyrrolidinamine
- (3S)-(-)-3 aminopyrrolidine
- NGX
- DTXSID10364009
- J-005594
- AKOS015854202
- AKOS006238850
- MFCD00143193
- (S)-(-)-3-Aminopyrrolidine, 98%
- J-003397
- A1168
- EN300-217753
- T70189
- NGXSWUFDCSEIOO-BYPYZUCNSA-N
- 128345-57-3
- AS-58203
- (S)-pyrrolidin-3-amine
- (3S)-3-pyrrolidinamine
- (3S)-Pyrrolidinamine
- (S)-3-AMINOPYRROLIDINE
- +Expand
-
- MFCD00143193
- NGXSWUFDCSEIOO-BYPYZUCNSA-N
- 1S/C4H10N2/c5-4-1-2-6-3-4/h4,6H,1-3,5H2/t4-/m0/s1
- N1([H])C([H])([H])C([H])([H])[C@@]([H])(C1([H])[H])N([H])[H]
- 4290648
Computed Properties
- 86.08440
- 2
- 2
- 0
- 86.084
- 6
- 44.8
- 0
- 1
- 0
- 0
- 0
- 1
- -0.9
- nothing
- 0
- 38
Experimental Properties
- 0.33610
- 38.05000
- n20/D 1.488(lit.)
- 164-165 °C(lit.)
- 9.0±0.2 mmHg at 25°C
- Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
- Yellow or colorless liquid
- Soluble in water
- Air Sensitive & Hygroscopic
- -20 º (neat)
- [α]20/D −20°, neat
- 0.967 g/mL at 25 °C(lit.)
(3S)-pyrrolidin-3-amine Security Information
- GHS07
- 3
- 8
- S26-S36
- III
- III
- R36/37/38
- 8
- Xi
- 2735
- H315-H319-H335
- P261-P305+P351+P338
- dangerous
- Store at 4 ℃, better at -4 ℃
- III
- 36/37/38
- Warning
- 8
(3S)-pyrrolidin-3-amine Customs Data
- 29339990
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3S)-pyrrolidin-3-amine Price
(3S)-pyrrolidin-3-amine Suppliers
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:128345-57-3)
JI ZHI SHI JI
18117592386
3007522982@qq.com
(3S)-pyrrolidin-3-amine Related Literature
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Jie Zhou,Ming Ji,Haiping Yao,Ran Cao,Hailong Zhao,Xiaoyu Wang,Xiaoguang Chen,Bailing Xu Org. Biomol. Chem. 2018 16 3189
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Akiyoshi Hirayama,Masaru Tomita,Tomoyoshi Soga Analyst 2012 137 5026
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Chalothorn Boonlua,Boonsong Ditmangklo,Nisanath Reenabthue,Chaturong Suparpprom,Nattawee Poomsuk,Khatcharin Siriwong,Tirayut Vilaivan RSC Adv. 2014 4 8817
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Priyanka Singh,Krishnananda Samanta,Sanjit Kumar Das,Gautam Panda Org. Biomol. Chem. 2014 12 6297
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Youyu Xie,Jiguo Wang,Lin Yang,Wei Wang,Qinghai Liu,Hualei Wang,Dongzhi Wei Catal. Sci. Technol. 2022 12 2162
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6. Cyclo-(L-asparagyl-L-asparagyl)[(3S,6S)-3,6-bis(carbamoylmethyl)-piperazine-2,5-dione]: preparation and crystal structureColin Howes,Nathaniel W. Alcock,Bernard T. Golding,Richard W. McCabe J. Chem. Soc. Perkin Trans. 1 1983 2287
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Shams Ul Mahmood,Huimin Cheng,Sreedhar R. Tummalapalli,Ramappa Chakrasali,Rammohan R. Yadav Bheemanaboina,Tamara Kreiss,Agnieska Chojnowski,Tyler Eck,John J. Siekierka,David P. Rotella RSC Med. Chem. 2020 11 98
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8. Chiral hybrid manganese(ii) halide clusters with circularly polarized luminescence for X-ray imagingMengzhu Wang,Xiaoming Wang,Bintao Zhang,Feiyang Li,Haixing Meng,Shujuan Liu,Qiang Zhao J. Mater. Chem. C 2023 11 3206
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Boonsong Ditmangklo,Jaru Taechalertpaisarn,Khatcharin Siriwong,Tirayut Vilaivan Org. Biomol. Chem. 2019 17 9712
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Alexandre Jean,Jér?me Blanchet,Jacques Rouden,Jacques Maddaluno,Micha?l De Paolis Chem. Commun. 2013 49 1651
Recommended suppliers
Amadis Chemical Company Limited
(CAS:128345-57-3)(3S)-pyrrolidin-3-amine
99%
5g
274.0